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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-2-methylpropanamide, also known as 2-methylalaninamide, is a non-proteinogenic

α-amino acid derivative. Its gem-dimethyl substitution on the α-carbon provides steric

hindrance that can impart unique conformational properties to peptides and other molecules.

This structural feature makes it an intriguing building block for the synthesis of novel

pharmaceuticals and research chemicals. While detailed, publicly available application notes

for this specific building block are limited, this document provides its key chemical properties,

and outlines a general synthetic protocol for the preparation of a related compound, illustrating

the potential utility of such building blocks in organic synthesis.

Chemical and Physical Properties
A summary of the key computed properties for 2-Amino-2-methylpropanamide is provided

below. These properties are essential for planning synthetic routes and purification procedures.
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Property Value Source

Molecular Formula C₄H₁₀N₂O [1][2]

Molecular Weight 102.14 g/mol [1]

IUPAC Name 2-amino-2-methylpropanamide [1]

Canonical SMILES CC(C)(C(=O)N)N [1]

InChI Key
ZIOBGZDFMKCKGZ-

UHFFFAOYSA-N
[1]

CAS Number 16252-90-7 [2]

Topological Polar Surface Area 69.1 Å² [1]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Synthetic Applications: An Illustrative Example
Detailed experimental protocols for the direct use of 2-Amino-2-methylpropanamide as a

building block are not readily available in the surveyed literature. However, to illustrate its

potential application in synthesis, a protocol for a related transformation is provided below. The

following is a representative procedure for the synthesis of 2-amino-2-methyl-1-propanol, a

closely related compound, which can be derived from precursors of 2-Amino-2-
methylpropanamide. This highlights a common synthetic manipulation of the core structure.

Synthesis of 2-amino-2-methyl-1-propanol via Hofmann
Degradation
This protocol describes the synthesis of 2-amino-2-methyl-1-propanol from a 2,2-dimethyl-3-

hydroxypropanamide crude product, a reaction that proceeds via a Hofmann degradation.

Experimental Protocol:

Materials:
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2,2-dimethyl-3-hydroxypropanamide crude product

Sodium hypochlorite (NaOCl) solution

Sodium hydroxide (NaOH)

Water (H₂O)

Ethanol (for purification, optional)

Procedure:

Prepare a solution of sodium hypochlorite and sodium hydroxide in water. For example, 109

g of sodium hypochlorite and 106 g of sodium hydroxide can be dissolved in 600 g of water.

[3]

Cool the resulting solution to approximately 0 °C in an ice bath.

With vigorous stirring, add the 2,2-dimethyl-3-hydroxypropanamide crude product dropwise

to the cooled solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to 70-86 °C for 20-40 minutes.[3][4]

Monitor the reaction progress by a suitable method (e.g., TLC).

Upon completion, distill off the water under reduced pressure.

The resulting crude product can be purified by filtration to yield 2-amino-2-methyl-1-propanol.

[3] Further purification can be achieved by distillation.

Quantitative Data:
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Reactants
Molar/Weig
ht Ratio

Reaction
Conditions

Product Purity Yield

2,2-
dimethyl-3-
hydroxypro
panamide,
NaOCl,
NaOH

Varies by
preparation

70 °C, 20
min

2-amino-2-
methyl-1-
propanol

99.2 wt% ~86.3%

| 2,2-dimethyl-3-hydroxypropanamide, NaOCl, NaOH | Varies by preparation | 86 °C, 40 min |

2-amino-2-methyl-1-propanol | 99.0 wt% | ~81% |

Logical Workflow for Synthesis
The synthesis of 2-amino-2-methyl-1-propanol from 2-methylpropionitrile illustrates a potential

synthetic pathway that could be adapted to produce 2-Amino-2-methylpropanamide. The key

steps are outlined in the diagram below.
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2-Methylpropionitrile

2,2-dimethyl-3-hydroxypropionitrile

Aldol Reaction
(Formaldehyde, Catalyst)

2,2-dimethyl-3-hydroxypropanamide

Hydrolysis
(e.g., HCl)

2-amino-2-methyl-1-propanol

Hofmann Degradation
(NaOCl, NaOH)

Click to download full resolution via product page

Synthetic pathway to 2-amino-2-methyl-1-propanol.

Potential Signaling Pathway Involvement of
Derivatives
While there is no direct information on the biological activity of 2-Amino-2-
methylpropanamide itself, its derivatives could potentially be designed to interact with various

biological targets. For instance, α-amino amides are scaffolds that can be incorporated into

inhibitors of enzymes such as proteases or peptidases. The gem-dimethyl group can provide

conformational constraint, which can be advantageous in designing selective inhibitors.
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Drug Design & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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